5-(4-fluorophenoxy)pyridine-2-carboxylic acid
Description
5-(4-fluorophenoxy)pyridine-2-carboxylic acid is a chemical compound with the molecular formula C12H8FNO3 . It has a molecular weight of 233.2 . This compound is in the form of a solid .
Molecular Structure Analysis
The molecular structure of 5-(4-fluorophenoxy)pyridine-2-carboxylic acid can be represented by the SMILES stringOC(=O)c1ccc(cn1)-c2ccc(F)cc2 . The InChI key for this compound is CQXXSEZKPPQQHT-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
5-(4-fluorophenoxy)pyridine-2-carboxylic acid is a solid at room temperature . More detailed physical and chemical properties are not available in the current resources.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(4-fluorophenoxy)pyridine-2-carboxylic acid involves the reaction of 4-fluorophenol with 2-bromopyridine-5-carboxylic acid, followed by the hydrolysis of the resulting ester.", "Starting Materials": [ "4-fluorophenol", "2-bromopyridine-5-carboxylic acid", "Diisopropyl ethylamine (DIPEA)", "N,N-Dimethylformamide (DMF)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: 4-fluorophenol is reacted with 2-bromopyridine-5-carboxylic acid in the presence of DIPEA and DMF to form the ester intermediate.", "Step 2: The ester intermediate is hydrolyzed with HCl to form the acid intermediate.", "Step 3: The acid intermediate is neutralized with NaOH to form the final product, 5-(4-fluorophenoxy)pyridine-2-carboxylic acid.", "Step 4: The final product is extracted with ethyl acetate and purified by recrystallization." ] } | |
CAS RN |
1352812-14-6 |
Product Name |
5-(4-fluorophenoxy)pyridine-2-carboxylic acid |
Molecular Formula |
C12H8FNO3 |
Molecular Weight |
233.2 |
Purity |
95 |
Origin of Product |
United States |
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